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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

Abstract
This document provides core technical data on (R)-(+)-2-Bromopropionic acid, a chiral

building block significant in organic synthesis and the development of pharmaceuticals. The

primary focus is to present the fundamental molecular properties, including its chemical formula

and molecular weight, in a clear and accessible format for researchers, scientists, and

professionals in drug development.

Core Molecular Data
(R)-(+)-2-Bromopropionic acid, also known as (R)-2-bromopropanoic acid, is a halogenated

carboxylic acid. Its chirality, indicated by the (R)-(+) designation, makes it a valuable

intermediate in the synthesis of stereospecific molecules.

Parameter Value Reference

Molecular Formula C₃H₅BrO₂ [1][2][3]

Molecular Weight 152.97 g/mol [1]

152.975 g/mol [2][3]

152.98 g/mol [4]

CAS Number 10009-70-8 [1][4]
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Logical Relationship of Molecular Information
The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.

Figure 1: Molecular Properties of (R)-(+)-2-Bromopropionic Acid

(R)-(+)-2-Bromopropionic Acid

Molecular Formula:
C3H5BrO2

has

Molecular Weight:
~152.97 g/mol

has

CAS Number:
10009-70-8

is identified by

Click to download full resolution via product page

Caption: Molecular Properties of (R)-(+)-2-Bromopropionic Acid

Note on Inapplicability of Further Sections: The request for detailed experimental protocols and

signaling pathways is not applicable to the fundamental properties of a chemical compound like

(R)-(+)-2-Bromopropionic acid. Experimental protocols would relate to specific chemical

reactions in which this compound is used as a reagent, rather than an inherent property of the

molecule itself. Signaling pathways are complex biological processes and are not a

characteristic of a simple organic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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